3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene is a structurally complex heterocyclic molecule featuring a tricyclic core with fused oxa (oxygen), aza (nitrogen), and sulfur-containing substituents. The tricyclo[7.4.0.02,7] framework suggests conformational rigidity, which may influence binding affinity in biological systems.
Properties
Molecular Formula |
C25H25N3OS2 |
|---|---|
Molecular Weight |
447.6 g/mol |
IUPAC Name |
3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene |
InChI |
InChI=1S/C25H25N3OS2/c1-25(2)13-19-20(14-29-25)26-22-21(19)23(30-15-17-9-5-3-6-10-17)28-24(27-22)31-16-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3,(H,26,27,28) |
InChI Key |
FHVNTNDTAGLJRH-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC2=C(CO1)NC3=C2C(=NC(=N3)SCC4=CC=CC=C4)SCC5=CC=CC=C5)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the tricyclic core, followed by the introduction of benzylsulfanyl groups. Reaction conditions often involve the use of strong bases and specific solvents to facilitate the desired transformations.
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.
Substitution: The benzylsulfanyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and specific solvents to achieve the desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce a wide range of functional groups.
Scientific Research Applications
3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[740
Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.
Biology: It may serve as a probe for studying biological processes due to its unique structure.
Industry: Uses in the development of new materials with specific properties.
Mechanism of Action
The mechanism by which 3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene exerts its effects is likely related to its ability to interact with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways involved would depend on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare the target compound with structurally related molecules from the literature:
Table 1: Structural and Functional Comparison
Key Comparisons
Core Ring Systems :
- The target compound’s tricyclo[7.4.0.02,7] system differs from the thiazolo-pyrimidine (e.g., 11a/b) or tetracyclic (e.g., IIi) frameworks of analogs. Its fused oxa/aza architecture may confer unique conformational stability compared to the more planar thiazolo-pyrimidine derivatives .
Functional Groups: Sulfur Content: The target’s bis(benzylsulfanyl) groups contrast with the dithia (two sulfur atoms) in IIi and the single thiazolo sulfur in 11a/b . The benzylsulfanyl moieties could improve metal-binding capacity or redox activity.
Synthetic Yields and Characterization :
- Compounds like 11a/b were synthesized in 68% yield via condensation reactions , suggesting that similar routes might apply to the target. However, the target’s tricyclic system may require more stringent conditions due to ring strain.
The target’s benzylsulfanyl groups would likely exhibit C-S stretches near 600–700 cm⁻¹.
Computational Modeling :
- Programs like GOLD (Genetic Optimisation for Ligand Docking) could predict the target’s binding modes by comparing its flexibility and substituent arrangement with analogs. For example, the dimethyl groups might occupy hydrophobic pockets less accessible to smaller derivatives like 11a.
Notes
Biological Activity
The compound 3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to summarize the current understanding of its biological properties, including anticancer and antimicrobial activities.
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
This structure indicates the presence of multiple functional groups that may contribute to its biological activity.
Anticancer Activity
Recent studies have highlighted the anticancer potential of similar compounds in the triazole family. The biological evaluation of derivatives often reveals significant antiproliferative effects against various cancer cell lines.
Case Study: Structure-Activity Relationship (SAR)
In a related study involving 1,2,3-triazole tethered compounds , it was found that specific structural modifications could enhance anticancer efficacy. For instance:
- Compound A : IC50 = 1.1 μM against MCF-7 (breast cancer cell line)
- Compound B : IC50 = 2.6 μM against HCT-116 (colon cancer cell line)
These findings suggest that modifications similar to those in 3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene could yield potent anticancer agents .
Antimicrobial Activity
The compound's antimicrobial properties are also noteworthy. Research indicates that certain benzylsulfanyl derivatives exhibit effective inhibition against common pathogens such as Escherichia coli and Staphylococcus aureus.
Comparative Antimicrobial Efficacy
A comparative analysis of antimicrobial activity among similar compounds shows:
| Compound | Target Pathogen | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Compound X | E. coli | 32 µg/mL |
| Compound Y | S. aureus | 16 µg/mL |
| 3,5-bis... | E. coli, S. aureus | TBD |
This table illustrates the potential of 3,5-bis(benzylsulfanyl)-12,12-dimethyl-11-oxa-4,6,8-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene to serve as an effective antimicrobial agent.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
